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Core Material Properties and Performance Data

The properties of PMMA-lithium salt complexes vary significantly with the type of lithium salt, salt concentration, and

polymer blend composition.

Table 1: Tonic Conductivity of Various PMMA-Based Electrolyte Complexes

Polymer Lithium Salt lonic Measurement

. . Additives/Plasticizers o Citation

Matrix/Blend Salt Concentration Conductivity Temp.
PAN-PMMA LiClOa 8 wt.% — 0.562 x 10> 302-373 K [1]
(75-25 wt.%) Scm™?
PMMA/PVAF  LiClIOs  8wt.% Dimethyl Phthalate Highest 303-373 K 2]
Blend (DMP) conductivity
PMMA (in- LiTFSI Molar ratio Succinonitrile (SN) 0.497 mS 30 °C [3]114]
situ) optimized cm~1 (4.97 x

104 Scm™Y)

Table 2: Thermal and Mechanical Properties Influenced by Lithium Salts
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Property PM_MA PMMAILiICIOs PMMAJ/LICOOCFs PMMAILICFsSOs PMMAILIBr Citation
(Pristine)
Glass 127 126 133 137 133 [5]
Transition
Temp., Tg
(°C) @ 10
Hz
Key — Large anions — — Disperses [5]
Observation form microscopically,
aggregates, links PMMA
acting as chains
fillers

Experimental Protocols and Methodologies

Sample Preparation: Solvent Casting

This is a common method for preparing polymer blend electrolyte films [1] [2].

e Materials: PMMA, other polymers (e.g., PAN, PVdF), lithium salt (e.g., LiClOa4), organic solvent (e.g.,
Tetrahydrofuran - THF), plasticizer (e.g., Dimethyl Phthalate - DMP) if used.
e Procedure:
o Dissolution: Dissolve appropriate weights of PMMA, blend polymer (if any), and lithium salt in distilled
THF [2].
o Plasticization: Add plasticizer to the solution if required [2].
o Casting: Pour the homogeneous solution into a suitable petri dish or mold.
o Evaporation: Allow the solvent to evaporate at ambient temperature or under controlled conditions,
resulting in a free-standing polymer electrolyte film [1] [2].

Sample Preparation: In-Situ Polymerization (Denture-Inspired)

This novel protocol creates solid-state elastomer electrolytes with excellent electrode adhesion [3] [4].

e Materials: Methyl Methacrylate (MMA) monomer, Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI),
Succinonitrile (SN), crosslinker (e.g., Poly(ethylene glycol) diacrylate - PEGDA), initiator (e.g.,
Azobisisobutyronitrile - AIBN).

e Procedure:
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o Eutectic Preparation: Mix solid LITFSI and SN powders to form a deep eutectic electrolyte (DEE) liquid at
room temperature [3].

o Precursor Solution: Blend the DEE with MMA monomer. Precisely add the initiator (e.g., 1% AIBN) and
crosslinker (e.g., 0.5% PEGDA) to form a homogeneous mixture [3] [4].

o In-Situ Curing: Inject the mixture into a battery assembly and polymerize at an elevated temperature (e.qg.,
70 °C for 12 hours) to form the PMMA-based electrolyte in situ [3] [4].

Key Characterization Techniques

lonic Conductivity: Measured using AC impedance spectroscopy across a temperature range (e.g., 302-373 K)
(1] [2].

Structural Analysis: X-ray Diffraction (XRD) and Fourier-Transform Infrared (FTIR) spectroscopy analyze
complex formation and crystallinity [1].

Thermal Analysis: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) ascertain
thermal stability and glass transition temperature (Tg) [1] [5].

Morphological Study: Scanning Electron Microscopy (SEM) reveals the microstructure of the electrolyte system

[1].
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Interactions in PMMA-Li Salt Complexes
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Workflow for Creating PMMA-Li Salt Complexes

Key Findings and Research Insights

¢ Salt Concentration Optimization: An 8 wt.% concentration of LiClO4 appears consistently as a peak for ionic
conductivity in multiple PMMA-based blend systems (PAN-PMMA, PMMA/PVdF). Beyond this, conductivity
drops, likely due to ion pair formation and reduced mobility [1] [2].

* Anion Size and Aggregation Dictate T,: The anionic species of the lithium salt significantly influences the glass

transition temperature (Tg). Large anions (e.g., in LICFsS0Os, LICOOCFs3, LiClO4) form macroscopic aggregates
that act as fillers, increasing T,. In contrast, smaller anions like Br~ in LiBr disperse molecularly, linking PMMA
chains and also increasing Ty but through a different mechanism [5].

¢ Innovative In-Situ Polymerization: Inspired by dental denture fabrication, this method creates elastomeric
electrolytes with a "polymer-in-salt" structure. The use of a deep eutectic electrolyte (e.g., SN-LITFSI) enables
high room-temperature ionic conductivity and excellent adhesion to electrodes, addressing key challenges in
solid-state lithium metal batteries [3] [4].
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[https://www.smolecule.com/products/b1909528#poly-methyl-methacrylate-pmma-lithium-salt-complexes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]
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